Cas no 1715033-28-5 (Methyl 4-chloro-2-cyano-6-fluorobenzoate)

• Product Name: Methyl 4-chloro-2-cyano-6-fluorobenzoate
• CAS No: 1715033-28-5
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 4954085
• Update Time: 2025-05-25

Methyl 4-chloro-2-cyano-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-cyano-6-fluorobenzoate
• COC(=O)c1c(F)cc(Cl)cc1C#N

• Inchi： 1S/C9H5ClFNO2/c1-14-9(13)8-5(4-12)2-6(10)3-7(8)11/h2-3H,1H3
• InChI Key： UPFYJGOSKMJMSN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)OC)=C(C#N)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloro-2-cyano-6-fluorobenzoate

Methyl 4-Chloro-2-Cyano-6-Fluorobenzoate: A Comprehensive Overview

Methyl 4-chloro-2-cyano-6-fluorobenzoate, also known by its CAS number 1715033-28-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl ester group attached to a benzoate ring substituted with chlorine, cyano, and fluorine atoms. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of Methyl 4-chloro-2-cyano-6-fluorobenzoate as a precursor in the development of novel drug delivery systems. Researchers have demonstrated that the compound's ability to form stable amorphous solid dispersions can significantly enhance the bioavailability of poorly soluble drugs. This property has been extensively explored in the context of anticancer agents, where improving drug solubility and absorption rates is critical for therapeutic efficacy.

In addition to its role in pharmaceuticals, Methyl 4-chloro-2-cyano-6-fluorobenzoate has found applications in the field of agrochemicals. Its ability to act as a selective herbicide has been validated in recent field trials, where it showed remarkable efficiency in controlling invasive plant species without adversely affecting crop health. This dual functionality underscores the compound's versatility and positions it as a key player in sustainable agriculture practices.

The synthesis of Methyl 4-chloro-2-cyano-6-fluorobenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is essential for its application in chiral drug development. Furthermore, the use of microwave-assisted synthesis has significantly reduced reaction times, making the production process more efficient and cost-effective.

From an environmental perspective, Methyl 4-chloro-2-cyano-6-fluorobenzoate exhibits favorable biodegradation characteristics under controlled conditions. Studies conducted in simulated aquatic environments have shown that the compound undergoes rapid hydrolysis, minimizing its potential impact on ecosystems. This attribute aligns with global efforts to develop eco-friendly chemical products that meet stringent environmental regulations.

Looking ahead, ongoing research into Methyl 4-chloro-2-cyano-6-fluorobenzoate is focused on expanding its applications in nanotechnology and advanced materials science. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Preliminary findings suggest that incorporating this compound into OLED architectures can enhance device efficiency and stability, paving the way for next-generation display technologies.

In conclusion, Methyl 4-chloro-2-cyano-6-fluorobenzoate stands out as a versatile and innovative compound with wide-ranging applications across multiple industries. Its chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a critical component in modern chemical research and development.